Cas no 2171868-07-6 (3-4-(hydroxymethyl)piperidin-4-yl-1-azabicyclo2.2.2octan-3-ol)

• Product Name: 3-4-(hydroxymethyl)piperidin-4-yl-1-azabicyclo2.2.2octan-3-ol
• CAS No: 2171868-07-6
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6350666
• PubChem ID: 165866229
• Update Time: 2025-07-10

3-4-(hydroxymethyl)piperidin-4-yl-1-azabicyclo2.2.2octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-(hydroxymethyl)piperidin-4-yl-1-azabicyclo2.2.2octan-3-ol
• 2171868-07-6
• 3-[4-(hydroxymethyl)piperidin-4-yl]-1-azabicyclo[2.2.2]octan-3-ol
• EN300-1630775

• Inchi： 1S/C13H24N2O2/c16-10-12(3-5-14-6-4-12)13(17)9-15-7-1-11(13)2-8-15/h11,14,16-17H,1-10H2
• InChI Key： SGSICAHIKZKFHX-UHFFFAOYSA-N
• SMILES： OC1(CN2CCC1CC2)C1(CO)CCNCC1

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.7Ų

Additional information on 3-4-(hydroxymethyl)piperidin-4-yl-1-azabicyclo2.2.2octan-3-ol

Professional Introduction to Compound with CAS No. 2171868-07-6 and Product Name: 3-4-(hydroxymethyl)piperidin-4-yl-1-azabicyclo[2.2.2]octan-3-ol

The compound with the CAS number 2171868-07-6 and the product name 3-4-(hydroxymethyl)piperidin-4-yl-1-azabicyclo[2.2.2]octan-3-ol represents a significant advancement in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of intense research interest. The unique structural features of this molecule, including its piperidine ring and azabicyclo[2.2.2]octane scaffold, contribute to its potential as a pharmacophore in drug design.

Recent studies have highlighted the importance of 3-hydroxymethylpiperidine derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The presence of a hydroxymethyl group in the piperidine ring enhances the compound's solubility and bioavailability, which are critical factors for drug efficacy. Furthermore, the azabicyclo[2.2.2]octane moiety introduces rigidity to the molecular structure, which can improve binding affinity to biological targets.

The compound's potential applications span multiple therapeutic areas, including central nervous system (CNS) disorders, inflammation, and metabolic diseases. Researchers have been particularly interested in its interaction with enzymes and receptors that are implicated in these conditions. For instance, studies suggest that this molecule may interact with serotonin receptors, potentially making it a candidate for treating conditions such as depression and anxiety.

One of the most compelling aspects of this compound is its mechanism of action. Unlike traditional small-molecule drugs, it has been shown to exhibit dual functionality by simultaneously modulating two different biological targets. This property is particularly advantageous in the treatment of complex diseases where multiple pathways are involved. The dual-targeting strategy has gained significant attention in recent years, as it can lead to more effective and less side-effect-inducing therapies.

The synthesis of 3-4-(hydroxymethyl)piperidin-4-yl-1-azabicyclo[2.2.2]octan-3-ol presents unique challenges due to its complex cyclic structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to achieve the desired stereochemistry, which is crucial for its biological activity.

Preclinical studies have demonstrated promising results regarding the safety and efficacy of this compound. Animal models have shown that it can effectively reduce inflammation and pain without significant toxicity at therapeutic doses. These findings have prompted researchers to explore its potential for clinical translation. The compound's favorable pharmacokinetic profile, including a reasonable half-life and good tissue distribution, further supports its candidacy for further development.

The integration of computational chemistry into drug discovery has played a pivotal role in understanding the properties of 3-hydroxymethylpiperidine derivatives like this one. Molecular modeling studies have provided insights into how the compound interacts with its biological targets at the atomic level. These insights have guided medicinal chemists in optimizing the molecule's structure for improved potency and selectivity.

In conclusion, 3-4-(hydroxymethyl)piperidin-4-yl-1-azabicyclo[2.2.2]octan-3-ol represents a promising candidate for therapeutic development due to its unique structural features and multifaceted pharmacological properties. Its ability to modulate multiple biological targets makes it an attractive option for treating complex diseases. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in the development of next-generation pharmaceuticals.